Cas no 1803789-56-1 (4,5-Difluoropyridine-2-acetic acid)

• Product Name: 4,5-Difluoropyridine-2-acetic acid
• CAS No: 1803789-56-1
• MF: C₇H₅F₂NO₂
• MW: 173.116908788681
• CID: 4904969
• Update Time: 2025-06-11

4,5-Difluoropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoropyridine-2-acetic acid

• Inchi： 1S/C7H5F2NO2/c8-5-1-4(2-7(11)12)10-3-6(5)9/h1,3H,2H2,(H,11,12)
• InChI Key： PSFAEKYCVLXVBZ-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(C=1)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• XLogP3: 0.6
• Topological Polar Surface Area: 50.2

Additional information on 4,5-Difluoropyridine-2-acetic acid

Introduction to 4,5-Difluoropyridine-2-acetic acid (CAS No. 1803789-56-1)

4,5-Difluoropyridine-2-acetic acid (CAS No. 1803789-56-1) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, applications, and recent research advancements.

Chemical Structure and Properties

4,5-Difluoropyridine-2-acetic acid is a fluorinated pyridine derivative characterized by the presence of two fluorine atoms at the 4 and 5 positions of the pyridine ring and an acetic acid group at the 2 position. The molecular formula is C₇H₄F₂NO₂, with a molecular weight of approximately 176.10 g/mol. The compound exhibits strong electron-withdrawing properties due to the fluorine atoms, which influence its reactivity and stability.

The physical properties of 4,5-Difluoropyridine-2-acetic acid include a melting point of around 135-137°C and a boiling point of approximately 260°C at standard pressure. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various chemical reactions and pharmaceutical formulations.

Synthesis Methods

The synthesis of 4,5-Difluoropyridine-2-acetic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4,5-difluoropyridine with chloroacetic acid in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product.

An alternative approach involves the use of transition metal-catalyzed cross-coupling reactions. For example, palladium-catalyzed coupling reactions can be employed to introduce the acetic acid group onto the pyridine ring. This method offers high selectivity and yield, making it particularly useful for large-scale production.

Applications in Pharmaceutical Research

4,5-Difluoropyridine-2-acetic acid has gained considerable attention in pharmaceutical research due to its unique chemical structure and potential biological activities. One notable application is in the development of novel drugs for treating various diseases. The presence of fluorine atoms enhances the lipophilicity and metabolic stability of the compound, which are crucial factors for drug efficacy.

Recent studies have explored the use of 4,5-Difluoropyridine-2-acetic acid as a building block for synthesizing potent inhibitors of specific enzymes involved in disease pathways. For instance, researchers have reported that derivatives of this compound exhibit significant inhibitory activity against kinases implicated in cancer progression. These findings highlight the potential of 4,5-Difluoropyridine-2-acetic acid as a lead compound for drug discovery.

Biochemical Studies and Mechanisms of Action

To understand the biological activities of 4,5-Difluoropyridine-2-acetic acid, extensive biochemical studies have been conducted. These studies have revealed that the compound can interact with various biomolecules, including proteins and nucleic acids. The interaction mechanisms are primarily driven by hydrogen bonding and hydrophobic interactions facilitated by the fluorinated pyridine ring.

Molecular dynamics simulations have provided insights into the binding modes of 4,5-Difluoropyridine-2-acetic acid with target proteins. These simulations suggest that the compound can adopt multiple conformations within binding pockets, leading to diverse biological effects. For example, it has been shown to modulate enzyme activity by allosteric regulation or direct inhibition.

Clinical Trials and Safety Profiles

The safety profile of 4,5-Difluoropyridine-2-acetic acid is an important consideration for its potential use in clinical settings. Preclinical studies have demonstrated that the compound exhibits low toxicity at therapeutic concentrations. However, further investigations are required to fully assess its safety in humans.

Clinical trials are currently underway to evaluate the efficacy and safety of drugs derived from 4,5-Difluoropyridine-2-acetic acid. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetics. These findings pave the way for more advanced clinical studies to explore its therapeutic potential in treating specific diseases.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 4,5-Difluoropyridine-2-acetic acid (CAS No. 1803789-56-1) highlights its promising role in pharmaceutical development. Future studies should focus on optimizing its chemical structure to enhance potency and selectivity while minimizing side effects. Additionally, exploring new applications beyond enzyme inhibition could uncover novel therapeutic opportunities.

In conclusion, 4,5-Difluoropyridine-2-acetic acid is a valuable compound with diverse applications in chemistry and pharmaceutical research. Its unique chemical properties make it an attractive candidate for drug discovery and development efforts aimed at addressing unmet medical needs.